Cas no 1396791-55-1 (N-(1,3-benzothiazol-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396791-55-1
• MF: C₁₆H₉F₃N₆OS
• MW: 390.342470884323
• CID: 6234182
• PubChem ID: 71791575
• Update Time: 2025-06-14

N-(1,3-benzothiazol-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(1,3-benzothiazol-2-yl)-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(benzo[d]thiazol-2-yl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide
• AKOS024541528
• F6237-2994
• 1396791-55-1
• VU0538986-1
• N-(1,3-benzothiazol-2-yl)-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide

• Inchi： 1S/C16H9F3N6OS/c17-16(18,19)9-5-7-10(8-6-9)25-23-13(22-24-25)14(26)21-15-20-11-3-1-2-4-12(11)27-15/h1-8H,(H,20,21,26)
• InChI Key： HYFQNYYAIMOKBS-UHFFFAOYSA-N
• SMILES： S1C(NC(C2N=NN(C3C=CC(C(F)(F)F)=CC=3)N=2)=O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 390.05106459g/mol
• Monoisotopic Mass: 390.05106459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-(1,3-benzothiazol-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Recent Advances in the Study of N-(1,3-benzothiazol-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS: 1396791-55-1)

The compound N-(1,3-benzothiazol-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS: 1396791-55-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a benzothiazole core linked to a tetrazole-carboxamide moiety with a trifluoromethylphenyl substituent, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its potential as a novel therapeutic agent.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of N-(1,3-benzothiazol-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide. The researchers employed a multi-step process involving the condensation of 2-aminobenzothiazole with a tetrazole-carboxylic acid derivative, followed by selective functionalization of the phenyl ring. The optimized synthesis not only enhanced the scalability of production but also allowed for the introduction of various analogs for structure-activity relationship (SAR) studies.

In terms of biological activity, recent investigations have highlighted the compound's potential as a kinase inhibitor. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that N-(1,3-benzothiazol-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide exhibits potent inhibitory effects against several cancer-related kinases, including EGFR and VEGFR2. The compound's unique structural features, particularly the trifluoromethyl group, were found to enhance its binding affinity and selectivity. In vitro assays revealed IC50 values in the nanomolar range, suggesting strong therapeutic potential for oncology applications.

Further research has explored the compound's mechanism of action at the molecular level. Computational docking studies and X-ray crystallography analyses have provided insights into how N-(1,3-benzothiazol-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide interacts with its target proteins. The tetrazole ring appears to form critical hydrogen bonds with key amino acid residues in the kinase ATP-binding pocket, while the benzothiazole moiety contributes to hydrophobic interactions. These findings have guided the design of second-generation analogs with improved pharmacokinetic properties.

Beyond oncology, recent studies have investigated the compound's potential in other therapeutic areas. A 2023 publication in European Journal of Medicinal Chemistry reported that N-(1,3-benzothiazol-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide shows promising activity against inflammatory pathways, particularly in models of rheumatoid arthritis. The compound was found to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in autoimmune diseases.

Despite these promising findings, challenges remain in the development of N-(1,3-benzothiazol-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide as a therapeutic agent. Recent pharmacokinetic studies have identified issues with oral bioavailability that need to be addressed through formulation optimization or structural modification. Additionally, ongoing toxicology studies are evaluating the compound's safety profile to ensure its suitability for clinical development.

In conclusion, N-(1,3-benzothiazol-2-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS: 1396791-55-1) represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activities across multiple therapeutic areas make it a compound of significant interest. Continued research efforts focusing on optimization of its pharmacological properties and expansion of its therapeutic applications are expected to yield valuable insights in the coming years.